Cas no 1509598-41-7 (1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol)

• Product Name: 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• CAS No: 1509598-41-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6609046
• PubChem ID: 80134372
• Update Time: 2025-06-29

1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• AKOS018695832
• EN300-1870293
• 1509598-41-7

• Inchi： 1S/C12H12N2O/c1-2-11(15)10-8-13-14-12(10)9-6-4-3-5-7-9/h2-8,11,15H,1H2,(H,13,14)
• InChI Key： SDLMAOAMQZPBQF-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol

Professional Introduction to Compound with CAS No. 1509598-41-7 and Product Name: 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol

Compound with the CAS number 1509598-41-7 and the product name 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol incorporates a phenyl-pyrazole moiety, which is a well-documented pharmacophore in the development of bioactive molecules.

The phenyl-pyrazole scaffold is known for its versatility in interacting with biological targets, making it a valuable component in the design of novel therapeutic agents. In recent years, there has been a surge in research focused on harnessing the therapeutic potential of pyrazole derivatives. These compounds have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the phenyl group in 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol enhances its binding affinity to various biological receptors, thereby increasing its pharmacological efficacy.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that 1-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-ol may exhibit similar pharmacological effects, potentially making it a lead compound for further drug development. The propenone moiety in its structure also contributes to its reactivity and functionalization potential, allowing for modifications that could enhance its therapeutic profile.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various diseases. For instance, research has demonstrated that compounds containing the pyrazole ring can modulate enzyme activity and receptor binding, leading to therapeutic benefits. The specific arrangement of atoms in 1-(3-phenyl-1H-pyrazol-4-ypropenone) positions it as a promising candidate for further investigation. Its ability to interact with multiple targets makes it an attractive molecule for drug design.

The synthesis of 1-(3phenylpyrazolpropenone) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenation have been utilized to construct the complex molecular framework efficiently.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of new compounds. Molecular docking studies have been performed on 1-(3phenylpyrazolpropenone) to assess its potential interactions with target proteins. These studies suggest that the compound can bind effectively to enzymes and receptors involved in various disease pathways, including cancer and inflammation.

The pharmacokinetic properties of 1-(3phenylpyrazolpropenone) are also under investigation to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing dosages and formulations to maximize therapeutic efficacy while minimizing side effects. Preliminary data indicate that the compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

One of the most exciting areas of research involving 1-(3phenylpyrazolpropenone) is its potential application in oncology. Pyrazole derivatives have shown promise as anticancer agents due to their ability to inhibit key enzymes involved in tumor growth and progression. Studies have demonstrated that these compounds can induce apoptosis and inhibit cell proliferation in cancerous cells without significant toxicity to healthy cells.

The role of (3phenylpyrazolpropenone) in anti-inflammatory therapy is another area of active investigation. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways, pyrazole-based compounds like (3phenylpyrazolpropenone) may offer new therapeutic strategies for managing these conditions.

In conclusion,(3phenylpyrazolpropenone) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development. Continued research into this compound will likely uncover additional therapeutic benefits and pave the way for novel treatments for various diseases.